Cas no 326815-10-5 (1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea)

• Product Name: 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea
• CAS No: 326815-10-5
• Molecular Formula: C₁₄H₁₀N₃F₃SCl₂
• Molecular Weight: 380.215
• CID: 3167878
• PubChem ID: 22637219

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea Properties

Names and Identifiers

• 1-{[3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]METHYL}-3-(2-CHLOROPHENYL)THIOUREA
• 326815-10-5
• 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea
• SCHEMBL6881926
• N-(2-Chlorophenyl)-N'-[(3-chloro-5-trifluoromethyl-2-pyridyl)methyl]thiourea

• InChIKey： QEHWFOASMCDNBQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H10Cl2F3N3S/c15-9-3-1-2-4-11(9)22-13(23)21-7-12-10(16)5-8(6-20-12)14(17,18)19/h1-6H,7H2,(H2,21,22,23)
• SMILES： S=C(NC1=CC=CC=C1Cl)NCC2=NC=C(C(F)(F)F)C=C2Cl

Computed Properties

• Exact Mass: 378.9924584Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 378.9924584Da
• Heavy Atom Count: 23
• Complexity: 411
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas